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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzyl bromide

Cat. No.: B1343359

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 3-
Bromo-5-fluorobenzyl bromide (CAS No. 216755-57-6), a key intermediate in
pharmaceutical and chemical research. This document outlines the physicochemical data,
detailed experimental protocols for their determination, and essential safety precautions.

Core Physicochemical Data

The accurate determination of melting and boiling points is fundamental for the characterization
and quality control of chemical compounds. The following table summarizes the key physical
properties of 3-Bromo-5-fluorobenzyl bromide.

Property Value
Melting Point 47 °C
Boiling Point 251 °C
Molecular Formula C7HsBrzF
Molecular Weight 267.92 g/mol

Experimental Protocols
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The following sections detail the methodologies for the experimental determination of the
melting and boiling points of 3-Bromo-5-fluorobenzyl bromide. These protocols are based on
standard laboratory practices and incorporate specific safety measures due to the hazardous
nature of the compound.

Safety Precautions

Hazard Warning: 3-Bromo-5-fluorobenzyl bromide is classified as a corrosive substance that
causes severe skin burns and eye damage.[1] It may also cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles and a face shield are mandatory.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

» Skin and Body Protection: A lab coat and appropriate protective clothing must be worn.

» Respiratory Protection: Work in a well-ventilated fume hood. If the substance is handled
outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and acid gases should be used.

Handling and Storage:

Handle the compound in a well-ventilated area, preferably a chemical fume hood.

Avoid inhalation of dust, fumes, gas, mist, vapors, or spray.

Prevent contact with skin and eyes.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Melting Point Determination

The melting point is determined as the temperature range over which the solid-to-liquid phase
transition occurs.

Apparatus:
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Melting point apparatus (e.g., Thiele tube with oil bath or a digital melting point device)
Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: Place a small amount of 3-Bromo-5-fluorobenzyl bromide into a
mortar and gently grind it into a fine powder. This ensures uniform packing in the capillary
tube.

Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample. A
small amount of the solid will be forced into the tube. Tap the sealed end of the capillary tube
on a hard surface to pack the solid down. Repeat until the packed sample is approximately
2-3 mm high.

Apparatus Setup:

o Thiele Tube Method: Secure the capillary tube to a thermometer with a rubber band or
wire, ensuring the sample is level with the thermometer bulb. Immerse the thermometer
and attached capillary tube in the oil bath of the Thiele tube.

o Digital Apparatus: Insert the capillary tube into the designated slot in the melting point
apparatus.

Heating: Begin heating the apparatus. The temperature should be raised rapidly at first to
about 15-20 °C below the expected melting point (47 °C). Then, decrease the heating rate to
1-2 °C per minute to allow for thermal equilibrium.

Observation and Recording: Carefully observe the sample. Record the temperature at which
the first drop of liquid appears (T1) and the temperature at which the entire sample has
melted into a clear liquid (T2). The melting point is reported as the range T1-T2.
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Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube (e.g., a fusion tube)

Capillary tube (sealed at one end)

Thiele tube or other heating bath (e.g., aluminum block)

Thermometer (calibrated)

Beaker

Procedure:

Sample Preparation: Place a small amount (approximately 0.5-1 mL) of 3-Bromo-5-
fluorobenzyl bromide into the small test tube.

Capillary Inversion: Place the capillary tube, sealed end up, into the test tube containing the
sample.

Apparatus Setup: Attach the test tube to the thermometer so that the sample is level with the
thermometer bulb. Clamp the assembly and immerse it in the heating bath (Thiele tube or
aluminum block). The heating liquid should be above the level of the sample in the test tube
but below the opening of the test tube.

Heating: Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube
will expand and slowly bubble out.

Observation and Recording: Continue heating until a continuous and rapid stream of bubbles
emerges from the open end of the capillary tube. At this point, stop heating. The liquid will
begin to cool. The boiling point is the temperature at which the stream of bubbles stops and
the liquid just begins to enter the capillary tube. Record this temperature.
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Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental determination of the
physicochemical properties of 3-Bromo-5-fluorobenzyl bromide.
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Workflow for Physicochemical Characterization
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Caption: Experimental workflow for determining the melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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